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Compound of Interest

Compound Name: Antibacterial agent 229

Cat. No.: B15560565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 229, also identified as compound 8a, is a potent, broad-spectrum

antibacterial agent belonging to the pyrrolobenzodiazepine (PBD) class with a C8-linked

aliphatic heterocycle.[1][2][3] This compound exhibits significant activity against a range of

bacteria, including multidrug-resistant (MDR) Gram-positive and Gram-negative pathogens.[1]

[3] Its dual mechanism of action, involving DNA intercalation and inhibition of topoisomerase IV,

makes it a valuable reference standard for antibacterial research and development.[1] These

application notes provide detailed protocols for utilizing Antibacterial agent 229 as a reference

compound in key antibacterial assays.

Chemical and Physical Properties
While detailed physical properties are proprietary, Antibacterial agent 229 (compound 8a) is a

synthetic small molecule designed for potent antimicrobial activity. For research purposes, it is

typically supplied as a lyophilized powder and should be stored under controlled conditions as

specified by the supplier. A stock solution should be prepared in a suitable solvent, such as

dimethyl sulfoxide (DMSO), and stored at -20°C or lower.
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Antibacterial agent 229 employs a multi-targeted approach to exert its bactericidal effects. Its

primary mechanisms of action are:

DNA Intercalation: The planar aromatic core of the molecule inserts itself between the base

pairs of bacterial DNA.[4] This interaction disrupts the normal helical structure of DNA,

leading to a cascade of downstream effects that inhibit essential cellular processes like DNA

replication and transcription.[4]

Topoisomerase IV Inhibition: It acts as an inhibitor of bacterial topoisomerase IV, an essential

enzyme responsible for decatenating daughter chromosomes after DNA replication.[1][5]

Inhibition of this enzyme leads to an accumulation of DNA damage and ultimately triggers

the SOS response for DNA repair.[6][7]

The combination of these mechanisms contributes to its potent bactericidal activity and may

reduce the likelihood of rapid resistance development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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